Cas no 186826-86-8 (Moxifloxacin hydrochloride)

• Product Name: Moxifloxacin hydrochloride
• CAS No: 186826-86-8
• MF: C₂₁H₂₅ClFN₃O₄
• MW: 437.8923
• MDL: MFCD00949117
• CID: 66309
• PubChem ID: 101526
• Update Time: 2025-11-01

Moxifloxacin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Moxifloxacin hydrochloride
• AVALOX
• BAY-12-8039
• (1's,6's)-1-cyclopropyl-7-(2,8-diazabicyclo[4.3.0]non-8-yl)-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• 1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO- 8-METHOXY-7- [(4AS,7AS)-OCTAHYDRO-6H-PYRROLO[3,4-B]PYRIDIN-6-YL]-4-OXO-3-QUINOLINECARBOXYLIC ACID HYDROCHLORIDE
• 1-CYCLOPROPYL-7-[(S,S)-2,8-DIAZA-BICYCLO[4.3.0]NON-8-YL]-6-FLUORO-8-METHOXY-1,4-DIHYDRO-4-OXO-3-QUINOLINE CARBOXYLIC ACID HYDROCHLORIDE
• ACTIRA
• PROFLOX
• MOXIFLOXACIN HCL
• Moxifloxacin
• Moxifloxacin (Hydrochloride)
• MOXIFLOXACIN, HYDROCHLORIDE MONOHYDRATE
• 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridine-6-yl]-4-oxo-3-quinolinecarboxylic acid hydrochloride
• 1-cyclopropyl-6-fluoro-8-methoxy-7-[(4aS,7aS)-octahydropyrrolo[3,4-b]pyridin-6-yl]-4-oxo-1,4-dihydroquinoline-3-c
• Avelox,Avalox
• Moxiflaxacin HCL
• Moxifloxacin Hydrochloride (200 mg)
• 1-Cyclopropyl-6-fluoro-8-methoxy-7-[(4aS,7aS)-octahydropyrrolo[3,4-b]pyridin-6-yl]-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• Avelox
• Actura
• BAY12-8039 HCl
• MoxifloxacineHCl
• 盐酸莫西沙星
• Vigamox
• Izilox
• Moxeza
• CPD000469185
• AVELOX IN SODIUM CHLORIDE 0.8% IN PLASTIC CONTAINER
• C53598599T
• DSSTox_RID_81224
• DSSTox_CID_25921
• DSSTox_GSID_45921
• (4aS-cis)-1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-(octahydro-6H-pyrrolol(3,4-b)pyridin-6-yl)-4-oxo-3-quinolinecarboxylic acid, monohydrochloride
• 1-Cyclopropyl-6-fluoro-1,4-d
• Moxifioxacin hydrochloride
• BAY 12-8039
• Moxifloxacine Hydrochloride
• Moxifloxacin for peak identification
• Prasugrel
• Moxifloxacin Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• NSC-758875
• BCP9000963
• CS-1063
• M2479
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aR,7aR)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylic Acid Hydrochloride; d-Moxifloxacin Hydrochloride; (4R,7R)-Moxifloxacin Hydrochloride;
• Moxifloxacin hydrochloride, European Pharmacopoeia (EP) Reference Standard
• MOXIFLOXACIN HYDROCHLORIDE [ORANGE BOOK]
• Moxifloxacin hydrochloride (USAN:USP)
• 1-Cyclopropyl-6-fluoro-7-((4aS,7aS)-hexahydro-1H-pyrrolo[3,4-b]pyridin-6(2H)-yl)-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• MLS001401368
• 186826-86-8 (HCl); 354812-41-2 (free base)
• Avelox (TN)
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo(3,4-b)pyridin-6-yl)-4-oxo-, monohydrochloride
• MOXIFLOXACIN HYDROCHLORIDE IN SODIUM CHLORIDE 0.8% IN PLASTIC CONTAINER
• 1-Cyclopropyl-6-fluoro-7-((4aS,7aS)-hexahydro-1H-pyrrolo[3,4-b]pyridin-6(2H)-yl)-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid HCl
• MOXIFLOXACIN HYDROCHLORIDE [WHO-DD]
• NSC 758875
• Tox21_111439
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylic acid hydrochloride (1:1)
• Octegra
• KS-1181
• Q27107395
• Z2235801869
• 7-[[(4As,8aS)-2,3,4,4a,5,6,8,8a-octahydro-1H-1,7-naphthyridin-7-yl]methyl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid;hydrochloride
• 7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid;hydrochloride
• CHEBI:7008
• MOXIFLOXACIN HYDROCHLORIDE [EP MONOGRAPH]
• 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydropyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• MOXIFLOXACIN HYDROCHLORIDE [MI]
• Moxifloxacin Ophthalmic
• Moxifloxacin hydrochloride, VETRANAL(TM), analytical standard
• SW197554-3
• UNII-C53598599T
• 1-Cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydropyrrolo(3,4-b)pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid monohydrochloride
• 1346603-25-5
• AKOS016015225
• Moxifloxacin hydrochloride, >=98% (HPLC)
• DTXSID4045921
• Moxifloxacin hydrochloride, United States Pharmacopeia (USP) Reference Standard
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylic acid, monohydrochloride
• Moxifloxacin for peak identification, European Pharmacopoeia (EP) Reference Standard
• Moxifloxacin hydrochloride
• MOXIFLOXACIN HYDROCHLORIDE [USP MONOGRAPH]
• SMR000469185
• MOXIFLOXACIN HYDROCHLORIDE (EP MONOGRAPH)
• SCHEMBL37285
• Moxifloxacin hydrochloride [USAN]
• Moxifloxacin hydrochloride [USAN:USP]
• S1465
• AC-1275
• D00874
• DTXCID2025921
• MOXIFLOXACIN HCL [VANDF]
• 186826-86-8
• MFCD00949117
• MOXIFLOXACIN HYDROCHLORIDE (MART.)
• MFLX
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo(3,4-b)pyridin-6-yl)-4-oxo-3-quinolinecarboxylic acid, monohydrochloride
• NCGC00271749-02
• EN300-2009156
• GLXC-04757
• Vigamox (TN)
• 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• CHEMBL1200735
• HY-66011
• Moxifloxacin hydrochloride (JAN/USP)
• MOXIFLOXACIN HYDROCHLORIDE [JAN]
• BCP0726000173
• NC00174
• 7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid hydrochloride
• BCP03623
• AKOS015920132
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aS,7aS)-octahydro-1H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylic Acid Hydrochloride
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylic Acid Hydrochloride
• 1-Cyclopropyl-6-fluoro-7-((4aS,7aS)-hexahydro-1H-pyrrolo[3,4-b]pyridin-6(2H)-yl)-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylicacidhydrochloride
• MOXIFLOXACIN HYDROCHLORIDE [MART.]
• Moxifloxacin (as hydrochloride)
• 1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-((4aS,7aS)-tetrahydro-1H-pyrrolo[3,4-b]pyridin-6(2H,7H,7aH)-yl)-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• 1-cyclopropyl-6-fluoro-8-methoxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• Avelox Abc Pack
• MOXIFLOXACIN HYDROCHLORIDE (USP-RS)
• AL-15469A
• Tox21_111439_1
• NCGC00095130-01
• 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo(3,4-b)pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• BAY12-8039
• 7-[(4aS,7aS)-octahydro-1H-pyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• MOXIFLOXACIN HYDROCHLORIDE [USP-RS]
• Vegamox
• Moxifloxacin Ophthalmic Solution
• MOXIFLOXACIN HYDROCHLORIDE (USP MONOGRAPH)
• CCG-100924
• 186826-86-8 151096-09-2(base)
• CAS-186826-86-8

• MDL： MFCD00949117
• Inchi： 1S/C21H24FN3O4.ClH/c1-29-20-17-13(19(26)14(21(27)28)9-25(17)12-4-5-12)7-15(22)18(20)24-8-11-3-2-6-23-16(11)10-24;/h7,9,11-12,16,23H,2-6,8,10H2,1H3,(H,27,28);1H/t11-,16+;/m0./s1
• InChI Key： IDIIJJHBXUESQI-DFIJPDEKSA-N
• SMILES： Cl[H].FC1C([H])=C2C(C(C(=O)O[H])=C([H])N(C2=C(C=1N1C([H])([H])[C@]2([H])[C@@]([H])(C([H])([H])C([H])([H])C([H])([H])N2[H])C1([H])[H])OC([H])([H])[H])C1([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 437.15200
• Monoisotopic Mass: 437.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1

Experimental Properties

• Color/Form: No data available
• Density: 1.408
• Melting Point: Slightly yellow to yellow crystalline powder, mp 324-325°
• Boiling Point: 636°C at 760 mmHg
• Flash Point: >110°(230°F)
• Solubility: H2O: soluble5mg/mL, clear (warmed)
• Water Partition Coefficient: Sparingly soluble in water. Soluble in DMSO
• PSA: 83.80000
• LogP: 3.56630
• Specific Rotation: 25D -256° (c = 0.5 in water)
• Vapor Pressure: No data available

Moxifloxacin hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：VB1983750
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Moxifloxacin hydrochloride

Moxifloxacin Hydrochloride (CAS No. 186826-86-8): A Comprehensive Overview in Modern Pharmaceutical Research

Moxifloxacin hydrochloride, a potent fluoroquinolone antibiotic, is widely recognized for its broad-spectrum antimicrobial activity. With the chemical formula C₂₁H₂₃F₃N₃O₄·HCl and a CAS number of CAS NO. 186826-86-8, this compound has become an essential therapeutic agent in the management of various infectious diseases. Its structural uniqueness, characterized by a fluorine atom at the C6 position of the quinolone ring, contributes to its enhanced efficacy and reduced propensity for bacterial resistance compared to earlier fluoroquinolones.

The pharmacological profile of Moxifloxacin hydrochloride is marked by its high affinity for bacterial topoisomerases II and IV, enzymes critical for DNA replication and transcription. This interaction disrupts bacterial DNA synthesis, leading to cell death. The compound exhibits excellent tissue penetration, making it effective against both Gram-positive and Gram-negative pathogens. Furthermore, its long half-life allows for once-daily dosing, improving patient compliance and convenience.

In recent years, Moxifloxacin hydrochloride has been extensively studied for its potential in treating multidrug-resistant infections. A notable area of research involves its application in hospital-acquired pneumonia (HAP) and ventilator-associated pneumonia (VAP). Clinical trials have demonstrated its superiority over traditional antibiotics in achieving higher clinical success rates and faster resolution of symptoms. The compound's ability to reach therapeutic concentrations in respiratory tissues has positioned it as a cornerstone in the management of these challenging infections.

Advances in pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that Moxifloxacin hydrochloride undergoes minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions. This feature is particularly advantageous for patients with impaired liver function or those concurrently taking multiple medications. Additionally, studies have explored its excretion pathways, revealing that approximately 60% of the drug is eliminated unchanged via urine, while the remainder is metabolized into inactive compounds.

The safety profile of Moxifloxacin hydrochloride has been meticulously evaluated through extensive clinical trials. While generally well-tolerated, common adverse effects include gastrointestinal disturbances such as nausea and diarrhea, as well as central nervous system effects like dizziness and insomnia. These side effects are typically mild to moderate in severity and resolve upon discontinuation of therapy. However, caution is advised in patients with a history of seizures or those taking medications that lower the seizure threshold.

Recent research has also explored the role of Moxifloxacin hydrochloride in non-infectious conditions. Preliminary studies suggest potential benefits in managing inflammatory bowel disease (IBD) due to its anti-inflammatory properties. The compound's ability to modulate immune responses may offer a novel therapeutic approach for patients with refractory IBD. Although further investigation is needed to confirm these findings, they highlight the compound's versatility beyond traditional antimicrobial applications.

The development of novel formulations of Moxifloxacin hydrochloride has been a focal point for pharmaceutical companies aiming to enhance patient outcomes. Extended-release formulations have been designed to provide sustained therapeutic levels over an extended period, reducing the frequency of dosing and improving patient adherence. Additionally, topical formulations are being explored for skin and soft tissue infections, offering an alternative to oral or intravenous administration.

The global impact of Moxifloxacin hydrochloride is underscored by its widespread use across numerous countries and healthcare systems. Regulatory agencies such as the FDA and EMA have approved it for a variety of indications, reinforcing its status as a reliable and effective treatment option. The compound's accessibility in low- and middle-income countries further highlights its importance in addressing global health challenges.

In conclusion, Moxifloxacin hydrochloride (CAS NO. 186826-86-8) remains a cornerstone in modern infectious disease management due to its potent antimicrobial activity, favorable pharmacokinetic profile, and broad spectrum of efficacy. Ongoing research continues to uncover new applications and improve existing formulations, ensuring that this compound remains at the forefront of therapeutic innovation.